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Compound of Interest

Compound Name: PPZ2

Cat. No.: B1677980

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide provides a comprehensive overview of the expression, function, and
regulation of the serine/threonine-protein phosphatase PPZ2 in the budding yeast
Saccharomyces cerevisiae. Given that PPZ2 is specific to fungi, this document centers on its
characteristics within this model organism.

Introduction

PPZ2 is a serine/threonine protein phosphatase found in Saccharomyces cerevisiae. Itis a
paralog of PPZ1, and the two proteins are functionally redundant. These phosphatases are
involved in crucial cellular processes, including the regulation of potassium transport, which in
turn affects osmotic stability, cell cycle progression, and halotolerance. Notably, double deletion
of PPZ1 and PPZ2 results in a temperature-dependent cell lysis defect. PPZ2 is also known to
function within the PKC1-mediated cell wall integrity pathway.

Quantitative Data on PPZ2 Expression

While comprehensive data on the differential expression of PPZ2 across various conditions is
limited, key quantitative characteristics of the protein have been determined in its native S.
cerevisiae context.
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Parameter Value Reference
Systematic Name YDR436W SGD
Molecular Weight 78.5 kDa UniProt

) 189 molecules/cell (in log ]
Median Abundance ) UniProt[1]
phase SD medium)

Half-life Not Determined

o Cellular localization not yet
Subcellular Localization ) SGDI[2]
determined

PPZ2 in the PKC1-Mediated Cell Wall Integrity
Pathway

PPZ2 plays a role in the cell wall integrity pathway, which is primarily regulated by the protein
kinase C homolog, Pkclp. This pathway is essential for maintaining the structural integrity of
the cell wall during growth and in response to environmental stress. The pathway consists of a
mitogen-activated protein kinase (MAPK) cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1677980?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677980?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. uniprot.org [uniprot.org]
e 2. PPZ2 | SGD [yeastgenome.org]

 To cite this document: BenchChem. [An In-depth Technical Guide on the Expression of PPZ2
in Saccharomyces cerevisiae]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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